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Compound Focus: Tyrphostin 25
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Cat. No.: S576127

Get Quote

Property Details

CAS Number 118409-58-8 [1] [2] [3]

Molecular Formula C₁₀H₆N₂O₃ [1] [2]

Molecular Weight 202.16 g/mol [1] [2]

IUPAC Name 2-[(3,4,5-trihydroxyphenyl)methylidene]propanedinitrile [2]

Purity ≥95% [1] or >99% [2] (Refer to Certificate of Analysis for lot-specific data)

Form Solid [2]

Reported Solubility Soluble in DMSO and Ethanol [2]

Biological Activity & Experimental Notes

Tyrphostin 25 is a cell-permeable, reversible, and competitive inhibitor of protein tyrosine kinases, notably

the Epidermal Growth Factor Receptor (EGFR) with an IC₅₀ of ~3 µM [1] [2]. It also acts as an agonist for

the G protein-coupled receptor GPR35 [4].
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Be aware that Tyrphostin 25 and related compounds can inhibit other enzymes. Some tyrphostins have been

reported to inhibit guanylyl and adenylyl cyclases [1], and certain family members are potent inhibitors of 5-

lipoxygenase (5-LO) [5]. These off-target effects are crucial for designing proper control experiments.

Recommended Solvent Preparation Protocol

Based on the solubility data, here is a standard protocol for preparing a stock solution. The following

diagram outlines the workflow for preparing Tyrphostin 25 stock solution and working concentrations.
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Start: Tyrphostin 25 Powder

Weigh powder using analytical balance

Add pure DMSO or Ethanol
as solvent

Vortex vigorously until clear solution

Aliquot and store at -20°C
or lower for long-term storage

Thaw at room temperature
and vortex before use

Dilute in aqueous buffer
to create working concentration

Note: Final DMSO concentration
in cell culture should typically be <0.1%

Click to download full resolution via product page

Calculating Concentration: Use the molecular weight (202.16 g/mol) to calculate the mass of

powder needed for your desired stock concentration (e.g., 10 mM, 50 mM).
Solubilization: Add a calculated volume of anhydrous DMSO or ethanol to the powder. DMSO is the
most commonly used solvent for tyrphostins in cell-based assays.
Mixing: Vortex the mixture vigorously until a clear solution is obtained, indicating full dissolution.
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Storage: Aliquot the stock solution into sterile vials to avoid repeated freeze-thaw cycles. Store at

-20°C or -80°C for long-term stability.
Preparation of Working Solution: Dilute the stock solution into your aqueous assay buffer or cell

culture medium immediately before use. Ensure the final concentration of DMSO is kept low (typically
below 0.1%) to avoid cytotoxicity.

Troubleshooting Common Issues

Problem: The compound precipitates out of solution in aqueous buffer.

Cause: Tyrphostin 25 is highly soluble in organic solvents like DMSO but may have limited solubility
in aqueous buffers.

Solution: Ensure the stock solution in DMSO is concentrated enough so that the final DMSO
percentage in your assay is minimal. Gently warming the solution and vortexing can help re-dissolve

the compound. Filter the solution through a 0.2 µm filter if precipitation persists.

Problem: Observed cellular effects do not match expected EGFR inhibition.

Cause: Tyrphostin 25 has known off-target activities, including agonism of GPR35 and potential

inhibition of other kinases and enzymes [1] [4].
Solution: Include relevant controls, such as other selective EGFR inhibitors or a GPR35 antagonist,

to deconvolve the mechanism of action. Use the lowest effective concentration to minimize off-target
effects.

Problem: Inconsistent activity between experiments.

Cause: Instability of the compound upon storage or repeated freeze-thaw cycles.
Solution: Always store stock solutions at recommended low temperatures in aliquots. Avoid repeated

freezing and thawing. Verify the activity of your stock solution with a positive control assay if possible.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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